Cas no 25409-20-5 (Hexanoic acid,3-hydroxy-3,5-dimethyl-, ethyl ester)

• Product Name: Hexanoic acid,3-hydroxy-3,5-dimethyl-, ethyl ester
• CAS No: 25409-20-5
• MF: C₁₀H₂₀O₃
• MW: 188.264003753662
• CID: 289385
• PubChem ID: 225466
• Update Time: 2025-04-19

Hexanoic acid,3-hydroxy-3,5-dimethyl-, ethyl ester Chemical and Physical Properties

Names and Identifiers

• Hexanoic acid,3-hydroxy-3,5-dimethyl-, ethyl ester
• ethyl 3-hydroxy-3,5-dimethylhexanoate
• 3-Hydroxy-3,5-dimethylcapronsaeureethylester
• 3-hydroxy-3,5-dimethyl-hexanoic acid ethyl ester
• 3-Hydroxy-3,5-dimethyl-hexansaeure-aethylester
• AC1L5E1Z
• AC1Q650V
• AR-1I8847
• CTK4F5688
• NSC14876
• AKOS011682096
• 25409-20-5
• DTXSID00279971
• NSC-14876

• Inchi： 1S/C10H20O3/c1-5-13-9(11)7-10(4,12)6-8(2)3/h8,12H,5-7H2,1-4H3
• InChI Key： FUYFDLRJEKMUKE-UHFFFAOYSA-N
• SMILES： OC(C)(CC(=O)OCC)CC(C)C

Computed Properties

• Exact Mass: 188.1413
• Monoisotopic Mass: 188.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 166
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 0.965
• Boiling Point: 265.6°Cat760mmHg
• Flash Point: 101.8°C
• Refractive Index: 1.442
• PSA: 46.53
• LogP: 1.73670